Cas no 885272-77-5 (2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Oxazolo4,5-CPyridine)

• Product Name: 2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Oxazolo4,5-CPyridine
• CAS No: 885272-77-5
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• MDL: MFCD06739278
• CID: 710939
• PubChem ID: 51358503
• Update Time: 2025-08-02

2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Oxazolo4,5-CPyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine
• 2-(4-bromophenyl)-4,5,6,7-tetrahydro-[1,3]oxazolo[4,5-c]pyridine
• 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-OXAZOLO[4,5-C]PYRIDINE
• 2-(4-Bromophenyl)-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine
• 2-(4-Bromophenyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine (ACI)
• 2-(4-Bromophenyl)-4H,5H,6H,7H-[1,3]oxazolo[4,5-c]pyridine
• CS-0341241
• 885272-77-5
• SCHEMBL320776
• AB29025
• MFCD06739278
• DTXSID30679985
• 2-(4-BROMOPHENYL)-4,5,6,7-TETRAHYDRO[1,3]OXAZOLO[4,5-C]PYRIDINE
• DB-077468
• 2-(4-Bromo-Phenyl)-4,5,6,7-Tetrahydro-Oxazolo4,5-CPyridine

• MDL： MFCD06739278
• Inchi： 1S/C12H11BrN2O/c13-9-3-1-8(2-4-9)12-15-10-7-14-6-5-11(10)16-12/h1-4,14H,5-7H2
• InChI Key： SIWNEELMSUHJGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2OC3CCNCC=3N=2)=CC=1

Computed Properties

• Exact Mass: 278.00500
• Monoisotopic Mass: 278.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 38.1A^2

Experimental Properties

• PSA: 38.06000
• LogP: 3.07860